2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride

• IUPAC Name: 2,6-dimethyl-4-(1,1,2,2-tetrafluoro-2-phenoxyethyl)aniline;hydrochloride
• InChI: InChI=1S/C16H15F4NO.ClH/c1-10-8-12(9-11(2)14(10)21)15(17,18)16(19,20)22-13-6-4-3-5-7-13;/h3-9H,21H2,1-2H3;1H
• InChI Key: BABAQWOYQJDITA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1N)C)C(C(OC2=CC=CC=C2)(F)F)(F)F.Cl
• Molecular Formula: C16H16ClF4NO
• Molecular Weight: 349.75 g/mol

Description

2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride (DMPTFE) is a synthetic compound with a wide range of applications in the fields of organic chemistry, biochemistry, and pharmaceuticals. It is a white crystalline solid that is soluble in water and organic solvents. It has a melting point of 148°C and a boiling point of 212°C.

Scientific Research Applications

2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride has been used in a wide range of scientific research applications, including organic synthesis, biochemistry, and pharmaceuticals. It has been used as a ligand in the synthesis of organometallic complexes, as a reagent in the synthesis of organic compounds, and as a catalyst in the synthesis of pharmaceuticals. It has also been used in the synthesis of peptides and proteins, as a reagent in the synthesis of nucleic acids, and as a reagent in the synthesis of carbohydrates.

Mechanism of Action

The mechanism of action of 2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride is not fully understood. However, it is believed to act as a Lewis base, forming a complex with a Lewis acid. This complex can then undergo a variety of reactions, depending on the specific reaction conditions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride are not well understood. However, it has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This could potentially lead to increased levels of acetylcholine in the brain, which could have a variety of effects, including improved cognitive function.

Advantages and Limitations for Lab Experiments

The main advantage of using 2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride in laboratory experiments is its low toxicity. It is considered to be relatively safe to handle and use in the laboratory, and is not known to cause any adverse reactions. However, it can be difficult to work with due to its low solubility in water and organic solvents.

Future Directions

The potential applications of 2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride are vast and numerous. In the future, it could be used in the synthesis of more complex molecules, such as peptides and proteins, and could be used in the synthesis of new pharmaceuticals. It could also be used in the development of new catalysts for organic synthesis, and could be used in the synthesis of new materials. Additionally, it could be used in the development of new diagnostic tools, such as sensors and biosensors. Finally, it could be used in the development of new treatments for a variety of diseases, such as Alzheimer’s disease and Parkinson’s disease.

Synthesis Methods

The synthesis of 2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride is typically accomplished through the reaction of 2,6-dimethyl-4-aniline with 2-phenoxy-1,1,2,2-tetrafluoroethyl chloride in the presence of an acid catalyst. The reaction is typically carried out in an inert atmosphere to prevent the formation of side products. The reaction yields a white crystalline solid that is then purified by recrystallization from methanol or ethanol.